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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzoate, also known as methyl o-toluate, is an aromatic ester that has carved a
significant niche in the fragrance industry. Its unique olfactory profile, characterized by sweet,
floral, and fruity notes with hints of ylang-ylang, orange flower, and grape, makes it a versatile
ingredient in a wide array of scented products.[1][2] This document provides detailed
application notes and experimental protocols for the utilization of 2-Methylbenzoate in
fragrance formulations, intended for professionals in research and development.

Olfactory Profile and Applications

2-Methylbenzoate is a colorless to light yellow liquid with a pleasant, sweet, and slightly fruity
aroma.[3] It is extensively used in the fragrance, flavor, and personal care industries due to its
desirable scent and durability.[3] Its versatility allows it to be employed as a high or middle note
in perfumes and colognes, where it blends seamlessly with citrus, woody, and other aromatic
scents, enhancing the complexity and longevity of the final fragrance.[3]

Beyond fine fragrances, 2-Methylbenzoate is incorporated into a variety of consumer products,
including:

o Cosmetics and Personal Care: Creams, soaps, shampoos, conditioners, deodorants, and
body lotions.[3]
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o Home Fragrance: Air fresheners, room sprays, and scented candles.[3]
e Cleaning Products: Detergents and fabric softeners.[1]

Quantitative Data

A summary of the key physicochemical properties of 2-Methylbenzoate is presented below for
easy reference and comparison.

Property Value Reference
Molecular Weight 150.17 g/mol

Boiling Point 207-208 °C

Vapor Pressure 0.20 mmHg @ 25 °C [2]

Specific Gravity 1.069 - 1.073 @ 20 °C [2]
Refractive Index 1.518-1.520 @ 20 °C [2]

Flash Point 82 °C (179.6 °F) - closed cup

logP (o/w) 2.750 [2]
Solubility Soluble in water (339.5 mg/L 2]

@ 25 °C)

Experimental Protocols
Protocol 1: Synthesis of 2-Methylbenzoate via Fischer
Esterification

This protocol describes the synthesis of 2-Methylbenzoate from 2-methylbenzoic acid and
methanol using a strong acid catalyst.

Materials:
e 2-Methylbenzoic acid

¢ Methanol (anhydrous)
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e Concentrated Sulfuric Acid (H2S0Oa4)

e Sodium Bicarbonate (NaHCO3) solution (5% w/v)

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Heating mantle

e Rotary evaporator

Procedure:

 In a round-bottom flask, combine 2-methylbenzoic acid (1 equivalent) and an excess of
anhydrous methanol (e.g., 5-10 equivalents).

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the
mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain
reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

» Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

o Transfer the solution to a separatory funnel and wash sequentially with:
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o Water

o 5% Sodium Bicarbonate solution (to neutralize the acid catalyst and remove unreacted
carboxylic acid)

o Brine
» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the drying agent and concentrate the organic phase using a rotary evaporator to yield
the crude 2-Methylbenzoate.

e The crude product can be purified by vacuum distillation to obtain pure 2-Methylbenzoate.

Protocol 2: Analysis of 2-Methylbenzoate in a Fragrance
Formulation by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a general procedure for the quantitative analysis of 2-Methylbenzoate in
a fragrance oil.

Materials and Equipment:

Fragrance sample containing 2-Methylbenzoate

« Internal standard (e.g., a compound not present in the sample with a similar retention time
and response factor, such as methyl salicylate)

e Solvent (e.g., ethanol or hexane)

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

¢ GC column suitable for fragrance analysis (e.g., a mid-polar column like a DB-5ms)

e Autosampler vials

e Microsyringe
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Procedure:

e Sample Preparation:

[¢]

Accurately weigh a known amount of the fragrance sample into a volumetric flask.

Add a known amount of the internal standard.

[¢]

Dilute to the mark with the chosen solvent.

[e]

o

Transfer an aliquot to an autosampler vial.
e GC-MS Analysis:

o Set up the GC-MS instrument with an appropriate method. A typical temperature program
would be:

= [nitial temperature: 60 °C, hold for 2 minutes.
= Ramp: 5 °C/min to 250 °C.
» Hold at 250 °C for 5 minutes.
o Injector temperature: 250 °C.
o Carrier gas: Helium at a constant flow rate.
o MS settings: Scan mode over a mass range of m/z 40-400.
e Data Analysis:

o lIdentify the peaks corresponding to 2-Methylbenzoate and the internal standard based on
their retention times and mass spectra.

o Integrate the peak areas of both compounds.

o Calculate the concentration of 2-Methylbenzoate in the sample using a calibration curve
prepared with known concentrations of 2-Methylbenzoate and the internal standard.
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Protocol 3: Sensory Evaluation of a Fragrance
Containing 2-Methylbenzoate

This protocol provides a framework for the sensory evaluation of a fragrance formulation.
Materials:

o Fragrance formulation containing 2-Methylbenzoate.

Control fragrance (without 2-Methylbenzoate).

Smelling strips.

Panel of trained sensory assessors.

Odor-free evaluation room.
Procedure:
e Preparation:

o Dip smelling strips into the fragrance samples and the control. Allow the solvent to
evaporate for a few seconds.

o Evaluation:
o Present the coded smelling strips to the panelists in a randomized order.

o Ask panelists to evaluate and score various olfactory attributes on a predefined scale
(e.g., 1t09), such as:

Odor intensity

Sweetness

Fruitiness

Floral character
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» Overall pleasantness

= Longevity (by evaluating at different time points: top note, middle note, base note).

o Data Analysis:

o Collect and analyze the scores statistically to determine the impact of 2-Methylbenzoate

on the fragrance profile.
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Caption: Fragrance Development Workflow.
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Caption: General Olfactory Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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